Cas no 31612-63-2 ((2R)-3,3-dimethylbutane-1,2-diol)
31612-63-2 structure
Product Name:(2R)-3,3-dimethylbutane-1,2-diol
CAS No:31612-63-2
MF:C6H14O2
MW:118.174162387848
MDL:MFCD00211254
CID:292996
PubChem ID:6951685
Update Time:2025-04-19
(2R)-3,3-dimethylbutane-1,2-diol Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Butanediol, 3,3-dimethyl-, (R)-
- (S)-(+)-3,3-dimethyl-1,2-butanediol
- (2S)-3,3-dimethylbutane-1,2-diol
- (2S)-3,3-dimethyl-butane-1,2-diol
- (S)-2-(tert-butyl)-1,2-ethanediol
- (S)-3,3-dimethylbutane-1,2-diol
- (S)-3,3-dimethyl-butane-1,2-diol
- 3,3-dimethyl-1,2-butanediol
- (2R)-3,3-dimethylbutane-1,2-diol
- EN300-2009718
- (r)-3,3-dimethyl-1,2-butanediol
- SCHEMBL6477693
- 31612-63-2
- (R)-3,3-Dimethylbutane-1,2-diol
-
- MDL: MFCD00211254
- Inchi: 1S/C6H14O2/c1-6(2,3)5(8)4-7/h5,7-8H,4H2,1-3H3/t5-/m0/s1
- InChI Key: YVHAOWGRHCPODY-YFKPBYRVSA-N
- SMILES: O[C@@H](CO)C(C)(C)C
Computed Properties
- Exact Mass: 118.09900
- Monoisotopic Mass: 118.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 63.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46000
- LogP: 0.38570
(2R)-3,3-dimethylbutane-1,2-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2009718-0.05g |
(2R)-3,3-dimethylbutane-1,2-diol |
31612-63-2 | 95% | 0.05g |
$312.0 | 2023-09-16 | |
| Enamine | EN300-2009718-0.1g |
(2R)-3,3-dimethylbutane-1,2-diol |
31612-63-2 | 95% | 0.1g |
$466.0 | 2023-09-16 | |
| Enamine | EN300-2009718-0.25g |
(2R)-3,3-dimethylbutane-1,2-diol |
31612-63-2 | 95% | 0.25g |
$666.0 | 2023-09-16 | |
| Enamine | EN300-2009718-0.5g |
(2R)-3,3-dimethylbutane-1,2-diol |
31612-63-2 | 95% | 0.5g |
$1046.0 | 2023-09-16 | |
| Enamine | EN300-2009718-1.0g |
(2R)-3,3-dimethylbutane-1,2-diol |
31612-63-2 | 95% | 1g |
$1343.0 | 2023-06-01 | |
| Enamine | EN300-2009718-2.5g |
(2R)-3,3-dimethylbutane-1,2-diol |
31612-63-2 | 95% | 2.5g |
$2631.0 | 2023-09-16 | |
| Enamine | EN300-2009718-5.0g |
(2R)-3,3-dimethylbutane-1,2-diol |
31612-63-2 | 95% | 5g |
$3894.0 | 2023-06-01 | |
| Enamine | EN300-2009718-10.0g |
(2R)-3,3-dimethylbutane-1,2-diol |
31612-63-2 | 95% | 10g |
$5774.0 | 2023-06-01 | |
| Enamine | EN300-2009718-1g |
(2R)-3,3-dimethylbutane-1,2-diol |
31612-63-2 | 95% | 1g |
$1343.0 | 2023-09-16 | |
| Enamine | EN300-2009718-5g |
(2R)-3,3-dimethylbutane-1,2-diol |
31612-63-2 | 95% | 5g |
$3894.0 | 2023-09-16 |
(2R)-3,3-dimethylbutane-1,2-diol Related Literature
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
31612-63-2 ((2R)-3,3-dimethylbutane-1,2-diol) Related Products
- 59562-82-2(3,3-Dimethyl-1,2-butanediol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk